2-(naphthalen-1-yl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C24H21N3O2/c28-22(15-19-10-5-9-17-7-3-4-11-21(17)19)25-24-27-26-23(29-24)20-13-12-16-6-1-2-8-18(16)14-20/h3-5,7,9-14H,1-2,6,8,15H2,(H,25,27,28)
• InChI Key: HPOKNSFUBHUORQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C3=NN=C(O3)NC(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

2-(naphthalen-1-yl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C24H21N3O2 and its molecular weight is 383.451. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Research into oxadiazole derivatives has uncovered their potential as anticancer agents. Studies have found that these compounds exhibit cytotoxic effects on various cancer cell lines, including lung adenocarcinoma and glioma cells. For example, certain derivatives have shown potent anticancer activities, acting as Akt and FAK inhibitors, which are key targets in cancer therapy. These findings suggest that these compounds could be developed into effective anticancer medications (Altıntop et al., 2018).

Anti-HIV Activity

Compounds derived from oxadiazole have also been evaluated for their anti-HIV activities. Some derivatives have demonstrated moderate to high antiviral activity, highlighting their potential as novel therapeutic agents against HIV. The research indicates that these compounds could serve as nonnucleoside reverse transcriptase inhibitors (NNRTIs), a class of drugs critical in the treatment of HIV/AIDS (El‐Sayed et al., 2009).

Anticonvulsant Effects

Investigations into the anticonvulsant properties of naphthalene derivatives have revealed their potential in the treatment of neurological disorders such as Parkinson's disease. Some synthesized derivatives have shown promising results in preclinical models, suggesting their utility in managing symptoms associated with Parkinson's and potentially other neurological conditions (Gomathy et al., 2012).

Anti-Angiogenic Activities

N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, a novel hydroxamic acid-based compound, has been identified as a potent inhibitor of aminopeptidase N (APN), demonstrating significant anti-angiogenic activity. This suggests its potential application in targeting diseases characterized by excessive angiogenesis, such as cancer (Lee et al., 2005).